Cas no 478042-72-7 (ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate)

• Product Name: ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate
• CAS No: 478042-72-7
• CID: 4653248
• Update Time: 2025-10-29

ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate

Additional information on ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate

Introduction to Ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate (CAS No. 478042-72-7)

Ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate, a compound with the CAS number 478042-72-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound is characterized by a complex arrangement of functional groups, including hydrazinone and carbamate moieties, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of Ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate involves a multi-step process that requires precise control over reaction conditions. The presence of the 3,5-dimethylphenyl group in the molecule not only influences its electronic properties but also enhances its solubility and stability under various conditions. This makes it an attractive candidate for further exploration in drug development.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of more complex pharmacophores. The hydrazinone moiety, in particular, has been shown to exhibit significant bioactivity when incorporated into larger molecular frameworks. This has led to increased interest in exploring its applications in the development of novel therapeutic agents.

In the realm of medicinal chemistry, the carbamate group plays a crucial role in modulating the pharmacokinetic properties of drugs. The presence of this group in Ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate suggests that it may possess favorable properties such as improved bioavailability and reduced toxicity. These characteristics are essential for any compound intended for therapeutic use.

The structural complexity of this compound also makes it a valuable tool for researchers studying molecular interactions. The combination of the hydrazinone and carbamate groups provides multiple sites for interaction with biological targets, making it a versatile scaffold for drug design. This has opened up new avenues for research in areas such as enzyme inhibition and receptor binding.

One of the most promising applications of Ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate is in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of biochemical pathways, and compounds that can modulate these pathways are highly sought after. The hydrazinone moiety has been shown to exhibit anti-inflammatory properties when incorporated into appropriate molecular structures. This has led to investigations into its potential use as an anti-inflammatory drug.

Another area where this compound shows promise is in the treatment of neurological disorders. Neurological conditions are often characterized by disruptions in neurotransmitter signaling, and compounds that can restore balance to these pathways are crucial for effective treatment. The unique structural features of Ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate make it a candidate for further exploration in this field.

The synthesis and characterization of this compound have also provided valuable insights into the development of new synthetic methodologies. The multi-step synthesis process highlights the importance of precise control over reaction conditions to achieve high yields and purity. These insights are likely to be applicable to other complex organic syntheses, contributing to advancements in synthetic chemistry.

In conclusion, Ethyl N-[(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-oxobutanoyl]carbamate (CAS No. 478042-72-7) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features and diverse bioactivity make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in medicine and drug discovery.